2-(3-(((4-ethylphenyl)amino)methyl)-7-methoxy-2-oxoquinolin-1(2H)-yl)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[3-[(4-ethylanilino)methyl]-7-methoxy-2-oxoquinolin-1-yl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C27H26FN3O3/c1-3-18-7-10-22(11-8-18)29-16-20-13-19-9-12-24(34-2)15-25(19)31(27(20)33)17-26(32)30-23-6-4-5-21(28)14-23/h4-15,29H,3,16-17H2,1-2H3,(H,30,32)
• InChI Key: AZGBBJNYYWKUME-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NCC2=CC3=C(C=C(C=C3)OC)N(C2=O)CC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C27H26FN3O3
• Molecular Weight: 459.5 g/mol

Description

2-(3-(((4-ethylphenyl)amino)methyl)-7-methoxy-2-oxoquinolin-1(2H)-yl)-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C27H26FN3O3 and its molecular weight is 459.521. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research on chloroacetamide herbicides explores the metabolic pathways in human and rat liver microsomes, highlighting the complex metabolic activation that might involve compounds with similar structural motifs. This study provides insights into the carcinogenic potential of certain chloroacetamide derivatives and their metabolism, which could be relevant when considering the metabolic fate and toxicological profile of related compounds (Coleman et al., 2000).

Novel Quinazolinone-Based Derivatives as Potent Dual Inhibitors

A study on quinazolinone-based derivatives, which share a structural resemblance with the compound , demonstrated potent inhibitory activity against VEGFR-2 and EGFR tyrosine kinases. These findings suggest potential applications in cancer research, where such compounds could be explored for their anti-cancer properties (Riadi et al., 2021).

PET Imaging of Translocator Protein in Brain

Research involving 18F-labeled PET ligands for imaging of translocator protein (TSPO) in the brain suggests applications in neurological research, particularly for imaging TSPO expression in relation to brain injury or disease. This area of research could be relevant for compounds with similar chemical frameworks, indicating potential applications in brain imaging and neurological studies (Yui et al., 2010).

Synthesis and Characterization of New Quinazolines as Antimicrobial Agents

Investigations into new quinazolines with potential antimicrobial activities provide a basis for exploring similar compounds in the search for new antibiotics or antimicrobial agents. This research could inform the synthesis and testing of related chemical entities for antimicrobial properties (Desai et al., 2007).